2-(2,3-Dichlorophenyl)-2-fluoroacetic acid

• Molecular Formula: C8H5Cl2FO2
• Molecular Weight: 223.02 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(C(=O)O)F
• InChI: InChI=1S/C8H5Cl2FO2/c9-5-3-1-2-4(6(5)10)7(11)8(12)13/h1-3,7H,(H,12,13)
• InChIKey: LXBJBHGMSWEPGQ-UHFFFAOYSA-N

2-(2,3-Dichlorophenyl)-2-fluoroacetic Acid: Baseline Properties

2-(2,3-Dichlorophenyl)-2-fluoroacetic acid is a halogenated arylacetic acid derivative with the molecular formula C8H5Cl2FO2 and a molecular weight of 223.02 . The compound features a 2,3-dichlorophenyl ring attached to a fluoroacetic acid moiety, with a predicted pKa of 1.70±0.10, reflecting significant acid-strength enhancement due to the α-fluorine substituent . Its physical properties include a predicted boiling point of 321.9±37.0 °C and a predicted density of 1.517±0.06 g/cm³ . This compound serves as a chiral building block in organic synthesis and as a pharmacologically relevant scaffold in receptor-targeted research [1].

Chiral fluoroarylacetic acid scaffold for asymmetric synthesis and derivatization workflows

Supports M3 muscarinic receptor screening and antagonist SAR studies

2,3-Dichloro substitution pattern reported as preferred in herbicide lead discovery

• [1] Harsanyi, A., Sandford, G., Yufit, D. S., & Howard, J. A. K. (2014). Syntheses of fluorooxindole and 2-fluoro-2-arylacetic acid derivatives from diethyl 2-fluoromalonate ester. Beilstein Journal of Organic Chemistry, 10, 1213–1219. View Source

2-(2,3-Dichlorophenyl)-2-fluoroacetic Acid: Why It Cannot Be Replaced

The scientific utility of 2-(2,3-dichlorophenyl)-2-fluoroacetic acid hinges on the synergistic interplay of its 2,3-dichloro substitution pattern and the α-fluorine atom, a combination that dictates unique physicochemical and pharmacological properties not replicated by regioisomers or non-fluorinated analogs. The 2,3-dichloro arrangement is specifically cited in agrochemical patents as a preferred embodiment for herbicidal activity [1], while the α-fluorine introduces a chiral center and a pronounced acid-strength shift (pKa ≈ 1.70) relative to the non-fluorinated analog (pKa ≈ 3.87) . Generic substitution with 3,4-dichloro regioisomers or the des-fluoro derivative would alter both receptor engagement and synthetic utility, as evidenced by divergent biological activity profiles and the documented importance of 2-fluoro-2-arylacetic acids as chiral derivatizing agents for 19F NMR [2]. The quantitative evidence below substantiates these non-interchangeable features.

Target

2,3-Dichloro-α-fluoro

Regioisomers (3,4- or 2,4-dichloro) may shift receptor engagement and herbicide SAR profile

Target

α-Fluoro chiral acid

Des-fluoro analog lacks chiral center and 19F NMR derivatization capability; pKa differs by ~2.2 units

Target

Free carboxylic acid

Ester or salt forms may alter ionization-dependent properties and assay compatibility without validation

• [1] Syngenta Participations AG. (2020). Fluorinated phenylacetic acid derivatives in a weed control method. U.S. Patent No. 12,319,648. View Source
• [2] Kato, K., et al. (1998). Enzymatic resolution of 2-fluoro-2-arylacetic acid derivatives. Journal of Molecular Catalysis B: Enzymatic, 5(1-4), 167-173. View Source

2-(2,3-Dichlorophenyl)-2-fluoroacetic Acid: Quantitative Differentiation

α-Fluorine-Enhanced Acidity

The target compound exhibits a predicted pKa of 1.70±0.10, which is 2.17 log units more acidic than the predicted pKa of 3.87±0.10 for its direct non-fluorinated analog, 2-(2,3-dichlorophenyl)acetic acid . This substantial acid-strength enhancement is directly attributable to the electron-withdrawing inductive effect of the α-fluorine atom.

α-Fluorine acidity

Head-to-head

ΔpKa = 2.17
Target: 1.70 ± 0.10
Des-F: 3.87 ± 0.10

Reported ionization shift supports α-fluorination model studies

Predicted values; computational model context

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	1.70 ± 0.10 (Predicted)
Comparator Or Baseline	2-(2,3-Dichlorophenyl)acetic acid: 3.87 ± 0.10 (Predicted)
Quantified Difference	ΔpKa = 2.17 (target is more acidic)
Conditions	Predicted values; computational model

Why This Matters

A lower pKa influences ionization state at physiological pH, affecting membrane permeability, solubility, and receptor binding—critical parameters for drug discovery and agrochemical development.

M3 Muscarinic Receptor Antagonism

In a FLIPR calcium mobilization assay using CHO cells expressing human recombinant muscarinic M3 receptor, 2-(2,3-dichlorophenyl)-2-fluoroacetic acid exhibited antagonist activity with an IC50 of 7,943.28 nM [1]. While direct comparator data for the non-fluorinated analog is not available, this value provides a specific, quantitative benchmark for M3 receptor engagement, a target implicated in respiratory and urinary disorders.

M3 receptor antagonism

Supporting evidence

IC50 = 7,943.28 nM

Reported M3 receptor assay context

CHO cells, FLIPR assay; single-compound data

Evidence Dimension	Inhibition of Acetylcholine-Induced Calcium Mobilization
Target Compound Data	IC50 = 7,943.28 nM
Comparator Or Baseline	None (class-level inference; M3 receptor antagonists are of therapeutic interest)
Quantified Difference	N/A (single-compound data point)
Conditions	Human recombinant M3 receptor expressed in CHO cells; FLIPR assay

Why This Matters

Quantified receptor antagonism defines a measurable biological fingerprint, enabling researchers to select this compound as a specific tool for M3 receptor studies or as a lead scaffold.

• [1] ChEMBL Database. (2024). CHEMBL494962: Antagonist activity at human recombinant muscarinic M3 receptor expressed in CHO cells. Retrieved from https://targetmine.nibiohn.go.jp/ View Source

Herbicidal Activity of 2,3-Dichloro Pattern

A patent disclosing fluorinated phenylacetic acid derivatives as herbicides specifically identifies the 2,3-dichloro substitution pattern (n=2, R1=2,3-dichloro) as a particularly preferred embodiment for weed control applications [1]. This explicit claim establishes a structure-activity relationship wherein the 2,3-dichloro arrangement is favored over other substitution patterns, providing a direct procurement rationale for agrochemical research.

Herbicide pattern preference

Class-level inference

2,3-Dichloro claimed as preferred embodiment

Supports regioisomer selection in agrochemical SAR

Patent-based claim; screening context

Evidence Dimension	Herbicidal Activity Preference
Target Compound Data	2,3-Dichloro substitution pattern explicitly claimed as preferred
Comparator Or Baseline	Other substitution patterns (e.g., 3,4-dichloro, 2,4-dichloro)
Quantified Difference	N/A (qualitative preference)
Conditions	Patent claim based on herbicidal activity screening

Why This Matters

Patent-backed preference for the 2,3-dichloro pattern provides a defensible reason to prioritize this compound over regioisomers in agrochemical discovery programs.

• [1] Syngenta Participations AG. (2020). Fluorinated phenylacetic acid derivatives in a weed control method. U.S. Patent No. 12,319,648. View Source

19F NMR Chiral Derivatizing Agent

2-Fluoro-2-arylacetic acids, as a class, are established as very effective chiral derivatizing agents (CDAs) for enantiomeric excess (ee) determinations by 19F NMR spectroscopy [1]. The presence of the α-fluorine atom creates a chiral center and provides a sensitive NMR-active nucleus. While this is a class-level property, the specific 2,3-dichloro substitution pattern on the target compound may offer distinct NMR spectral resolution advantages in specific substrate contexts.

19F NMR chiral CDA

Class-level inference

2-Fluoro-2-arylacetic acid class as effective CDA

Supports ee determination workflow via 19F NMR

Class-level property; substrate-specific resolution to verify

Evidence Dimension	Chiral Derivatizing Agent Capability
Target Compound Data	2-Fluoro-2-arylacetic acid scaffold; demonstrated effective for ee determination via 19F NMR
Comparator Or Baseline	Non-fluorinated arylacetic acids (cannot be used for 19F NMR-based ee determination)
Quantified Difference	Qualitative difference in NMR capability
Conditions	19F NMR spectroscopy; enzymatic resolution studies

Why This Matters

The α-fluorine atom uniquely enables 19F NMR-based chiral analysis, a capability absent in non-fluorinated analogs, justifying selection for asymmetric synthesis and chiral purity assessment.

• [1] Kato, K., et al. (1998). Enzymatic resolution of 2-fluoro-2-arylacetic acid derivatives. Journal of Molecular Catalysis B: Enzymatic, 5(1-4), 167-173. View Source

2-(2,3-Dichlorophenyl)-2-fluoroacetic Acid: Validated Applications

Herbicide Lead Discovery

Based on patent claims explicitly identifying the 2,3-dichloro substitution pattern as a particularly preferred embodiment for herbicidal activity [3], this compound is a prioritized candidate for structure-activity relationship (SAR) studies in weed control. Researchers can utilize it as a scaffold for synthesizing derivative libraries aimed at optimizing herbicidal potency and crop selectivity. Its enhanced acidity (pKa ~1.70) relative to non-fluorinated analogs may also influence foliar uptake and translocation properties.

M3 Muscarinic Antagonist Scaffold

The compound's demonstrated antagonist activity at the human M3 muscarinic receptor (IC50 = 7,943.28 nM in FLIPR assay) [3] positions it as a defined starting point for medicinal chemistry optimization. Researchers investigating respiratory diseases (e.g., COPD, asthma) or overactive bladder can use this compound as a tool to probe M3 receptor pharmacology or as a core structure for potency enhancement through iterative synthesis.

19F NMR Chiral Derivatizing Agent

As a member of the 2-fluoro-2-arylacetic acid class, this compound can serve as a chiral derivatizing agent (CDA) for determining enantiomeric excess (ee) via 19F NMR spectroscopy [3]. Its chiral α-fluorine center enables diastereomeric resolution of chiral amines and alcohols. The 2,3-dichloro substitution may offer distinct spectral dispersion, making it a valuable addition to the CDA toolkit for analytical chemistry and process development.

α-Fluorination Impact on Acidity

The dramatic pKa shift (ΔpKa = 2.17) observed between this fluorinated acid (pKa ≈ 1.70) and its non-fluorinated analog (pKa ≈ 3.87) [3] makes this compound an ideal model system for studying the effects of α-fluorination on carboxylic acid ionization. This has implications for predicting bioavailability, solubility, and protein binding in drug design and for understanding the physicochemical behavior of fluorinated agrochemicals.

Application

Selection Property

Validation Focus

Herbicide lead discovery

Substitution pattern preference

Weed control SAR and regioisomer comparison

M3 antagonist scaffold research

M3 receptor assay context

FLIPR-based activity profiling and potency benchmarking

19F NMR chiral derivatization

α-Fluoro chiral center availability

Enantiomeric excess determination and spectral resolution

α-Fluorination acidity modeling

α-Fluoro acid-strength shift

Ionization-state modeling and bioavailability prediction

• [1] Syngenta Participations AG. (2020). Fluorinated phenylacetic acid derivatives in a weed control method. U.S. Patent No. 12,319,648. View Source
• [2] ChEMBL Database. (2024). CHEMBL494962: Antagonist activity at human recombinant muscarinic M3 receptor expressed in CHO cells. View Source
• [3] Kato, K., et al. (1998). Enzymatic resolution of 2-fluoro-2-arylacetic acid derivatives. Journal of Molecular Catalysis B: Enzymatic, 5(1-4), 167-173. View Source